Cas no 468104-14-5 ((2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile)

• Product Name: (2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile
• CAS No: 468104-14-5
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 1022294
• PubChem ID: 11805436
• Update Time: 2025-07-22

(2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile
• (2Z)-2-(2,3-DIHYDRO-6-METHOXY-1H-INDEN-1-YLIDENE)ACETONITRILE,OFF-WHITE SOLID
• Acetonitrile, (2,3-dihydro-6-methoxy-1H-inden-1-ylidene)-, (2Z)- (9CI)
• (2Z)-2-(6-methoxy-2,3-dihydroinden-1-ylidene)acetonitrile
• ACETONITRILE,(2,3-DIHYDRO-6-METHOXY-1H-INDEN-1-YLIDENE)-,(2Z)-
• (2Z)-(6-Methoxy-2,3-dihydro-1H-inden-1-ylidene)acetonitrile
• 468104-14-5
• DTXSID20473075
• SCHEMBL4688774
• (Z)-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile;

• Inchi： 1S/C12H11NO/c1-14-11-5-4-9-2-3-10(6-7-13)12(9)8-11/h4-6,8H,2-3H2,1H3/b10-6-
• InChI Key： JGYYQCFIZIIWLL-POHAHGRESA-N
• SMILES： O(C)C1C=CC2=C(C=1)/C(=C\C#N)/CC2

Computed Properties

• Exact Mass: 185.08400
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 351.6±37.0 °C at 760 mmHg
• PSA: 33.02000
• LogP: 2.54838

(2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile

Chemical Profile of (2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile (CAS No. 468104-14-5)

The compound (2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile, identified by its CAS number 468104-14-5, is a fascinating molecule with significant implications in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the class of chalcones, which are known for their diverse biological activities and potential therapeutic applications. The presence of a methoxy group at the 6-position of the indene ring and the acetonitrile moiety at the 2-position contributes to its unique chemical properties and reactivity.

Chalcones, as a class of compounds, have garnered considerable attention in recent years due to their ability to modulate various biological pathways. The structural framework of (2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile includes a conjugated system that allows for electronic delocalization, which is often associated with enhanced biological activity. This conjugation, combined with the electron-withdrawing nature of the acetonitrile group, makes the compound a promising candidate for further investigation in drug discovery.

In recent studies, chalcones have been explored for their potential roles in anti-inflammatory, antioxidant, and anticancer applications. The methoxy group in (2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile is particularly noteworthy, as it can influence the compound's interaction with biological targets by affecting its electronic distribution and solubility. These properties make it an attractive scaffold for designing molecules that can interact selectively with specific enzymes or receptors.

The acetonitrile moiety at the 2-position of the molecule introduces a polar character, which can enhance its solubility in both polar and non-polar solvents. This dual solubility profile is advantageous in pharmaceutical applications, as it allows for formulation flexibility and improved bioavailability. Additionally, the nitrile group can participate in hydrogen bonding interactions, further contributing to the compound's binding affinity to biological targets.

Current research in synthetic chemistry has focused on developing novel methods for constructing complex heterocyclic structures like (2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile. Advances in catalytic processes and transition metal-catalyzed reactions have enabled more efficient and sustainable synthetic routes. These advancements not only facilitate the production of such compounds but also open up new possibilities for modifying their structures to optimize biological activity.

One of the most exciting aspects of studying compounds like (2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile is their potential to serve as lead compounds for drug development. By leveraging structure-based drug design principles, researchers can identify key interactions between the molecule and its biological targets. This approach has led to the discovery of several promising candidates that are currently undergoing preclinical evaluation.

Computational chemistry has also played a crucial role in understanding the behavior of (2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile. Molecular modeling techniques allow researchers to predict how the compound will interact with proteins and other biomolecules. These predictions can guide experimental efforts and help in optimizing lead structures for better pharmacological properties.

In addition to its potential as an active pharmaceutical ingredient (API), (2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-1-ylidene)acetonitrile may find applications in other areas such as agrochemicals and material science. Its unique structural features make it a versatile building block for synthesizing more complex molecules with tailored properties.

The synthesis of this compound involves several key steps that highlight modern organic chemistry techniques. For instance, condensation reactions between appropriate aldehydes and acetone derivatives are commonly employed to construct the chalcone core. The introduction of the methoxy group at the 6-position typically requires protective group strategies to prevent unwanted side reactions during synthesis.

Recent advances in green chemistry have also influenced how such compounds are synthesized. Researchers are increasingly focusing on using environmentally friendly solvents and catalysts that minimize waste and energy consumption. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

The biological evaluation of (2Z)-2-(2,3-Dihydro-6-methoxy-1H-inden-ylidene)acetonitrile has revealed several interesting properties that warrant further investigation. In vitro studies have shown that it can modulate certain signaling pathways associated with inflammation and cell proliferation. These effects make it a candidate for developing treatments against chronic diseases such as cancer and inflammatory disorders.

Furthermore, preliminary animal studies suggest that this compound may have favorable pharmacokinetic profiles when administered orally or intravenously. This is an important consideration for any potential therapeutic application, as it ensures that the compound can reach its target site in sufficient concentrations to exert its desired effects.

As research continues to unfold, we can expect more insights into how compounds like (CAS No. 468104-14-5) contribute to advancements in medicine and biotechnology. The combination of synthetic innovation and interdisciplinary collaboration will be crucial in unlocking their full potential.